Cas no 19241-24-8 (4-tert-Butylphenyl Isothiocyanate)
19241-24-8 structure
Product Name:4-tert-Butylphenyl Isothiocyanate
CAS No:19241-24-8
MF:C11H13NS
MW:191.29262137413
MDL:MFCD00022059
CID:196747
PubChem ID:253661432
Update Time:2025-04-19
4-tert-Butylphenyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1,1-dimethylethyl)-4-isothiocyanato-
- 4-tert-Butylphenyl Isothiocyanate
- Isothiocyanic Acid 4-tert-Butylphenyl Ester
- 4-(tert-Butyl)phenyl isothiocyanate
- p-t-Butylphenyl Isothiocyanate
- RARECHEM AQ A4 0120
- 4-t-Butylphenyl Isothiocyanate
- 1-tert-Butyl-4-isothiocyanatobenzene
- 4-tert-Butylphenyl isothiocyate, 99%
- Benzene, 1-(1,1-dimethylethyl)-4-isothiocyanato-
- 1-(tert-butyl)-4-isothiocyanatobenzene
- 19241-24-8
- A813571
- AKOS009158313
- SY050403
- FT-0619512
- 4-t-Butylphenyl isothiocyanate
- 4-tert-butylPHENylisoTHIOCYANATE
- 4-tert-Butylphenyl isothiocyanate, AldrichCPR
- PS-10279
- 4-tert-butylphenyl-isothiocyanate
- 4-t-butylphenylisothiocyanate
- B4984
- Benzyl2-chloroethylsulphide
- SCHEMBL1434985
- 1-tert-butyl-4-isothiocyanato-benzene
- DTXSID80172830
- 1-tert-Butyl-4-isothiocyanatobenzene #
- MFCD00022059
- DB-026271
-
- MDL： MFCD00022059
- Inchi： 1S/C11H13NS/c1-11(2,3)9-4-6-10(7-5-9)12-8-13/h4-7H,1-3H3
- InChI Key： OCGNNCBNRBTUCG-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 191.07700
- Monoisotopic Mass: 191.07687
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 44.4
Experimental Properties
- Color/Form: Uncertain
- Density: 0.96
- Melting Point: 37.0 to 41.0 deg-C
- Boiling Point: 277°C(lit.)
- Flash Point: 122.8 °C
- Refractive Index: 1.531
- PSA: 44.45000
- LogP: 3.71840
- Sensitiveness: Sensitive to humidity
- Solubility: Uncertain
4-tert-Butylphenyl Isothiocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301+H331,H315,H319,H335
- Warning Statement： P261,P264,P270,P271,P280,P301+P310+P330,P302+P350,P304+P340+P311,P305+P351+P338,P312,P332+P313,P337+P313,P362,P403+P233,P405,P501
- Hazardous Material transportation number：2811
- Hazard Category Code： 20/21/22-36/37/38-43
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：KEEP COLD, LACHRYMATOR, TOXIC
- PackingGroup：III
- Storage Condition：0-10°C
- Risk Phrases：R20/21/22
- Safety Term：S26;S36/37/39
4-tert-Butylphenyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-tert-Butylphenyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008756-1g |
4-tert-Butylphenyl isothiocyanate |
19241-24-8 | 98% | 1g |
￡28.00 | 2022-03-01 | |
| Fluorochem | 008756-100g |
4-tert-Butylphenyl isothiocyanate |
19241-24-8 | 98% | 100g |
￡652.00 | 2022-03-01 | |
| Fluorochem | 008756-5g |
4-tert-Butylphenyl isothiocyanate |
19241-24-8 | 98% | 5g |
￡76.00 | 2022-03-01 | |
| Fluorochem | 008756-25g |
4-tert-Butylphenyl isothiocyanate |
19241-24-8 | 98% | 25g |
￡225.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006406-1g |
4-tert-Butylphenyl Isothiocyanate |
19241-24-8 | 97% | 1g |
893.0CNY | 2021-07-07 | |
| Ambeed | A977087-1g |
4-tert-Butylphenylisothiocyanate |
19241-24-8 | 98% | 1g |
$17.0 | 2025-02-21 | |
| Ambeed | A977087-5g |
4-tert-Butylphenylisothiocyanate |
19241-24-8 | 98% | 5g |
$46.0 | 2025-02-21 | |
| Ambeed | A977087-25g |
4-tert-Butylphenylisothiocyanate |
19241-24-8 | 98% | 25g |
$167.0 | 2025-02-21 | |
| Apollo Scientific | OR30261-1g |
4-(tert-Butyl)phenyl isothiocyanate |
19241-24-8 | 1g |
£15.00 | 2025-02-19 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032167-1g |
4-tert-Butylphenyl Isothiocyanate |
19241-24-8 | 98% | 1g |
￥239 | 2024-05-25 |
4-tert-Butylphenyl Isothiocyanate Related Literature
-
S. Antony Savarimuthu,D. G. Leo Prakash,S. Augustine Thomas,Thirumanavelan Gandhi,Mrinal K. Bera Org. Biomol. Chem. 2020 18 3552
-
Miaomiao Zhu,Tianyu Li,Zhengqi Chai,Junnian Wei,Ze-Jie Lv,Wen-Xiong Zhang Inorg. Chem. Front. 2023 10 630
-
Tu Yao,Pengfei Xu,Xin Xu Dalton Trans. 2019 48 7743
19241-24-8 (4-tert-Butylphenyl Isothiocyanate) Related Products
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- 18856-63-8(4-Ethylphenyl isothiocyanate)
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- 301683-97-6(benzene, 1-(trans-4-dodecylcyclohexyl)-4-isothiocyanato-)
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